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Compound of Interest

Compound Name: Aluminum palmitate

Cat. No.: B148219

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the historical discovery and
synthesis of aluminum palmitate. It is designed to be a valuable resource for researchers,
scientists, and professionals involved in drug development and other fields where this
compound finds application. This document details the key synthetic methodologies, presents
relevant quantitative data in a structured format, and includes a visual representation of the
general synthesis workflow.

Historical Discovery

The development of aluminum palmitate is intrinsically linked to the broader history of metallic
soaps. While the use of aluminum compounds dates back centuries, the specific synthesis and
characterization of aluminum salts of fatty acids, like palmitic acid, is a more recent
development. The term "aluminum soap” first appeared in 1891. Early applications focused on
the gelling properties of these compounds in hydrocarbon solvents. A notable early mention of
aluminum palmitate is found in a 1922 patent, where it was used to "jellify" oil.

The first specific preparation of aluminum palmitate is credited to Mehrotra and Rai in a 1962
publication in the Journal of the Indian Chemical Society.[1] While the full text of this seminal
paper is not widely available, this work is consistently cited as the first documented synthesis of
the compound.[1]
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Physicochemical Properties

Aluminum palmitate is a white to yellowish powder with the chemical formula CasHo3AlOe.[1] It
Is practically insoluble in water and alcohol but dissolves in petroleum ether or oil turpentine
when freshly prepared.[1] Key physicochemical properties are summarized in the table below.

Property Value Reference(s)
Molecular Weight 793.23 g/mol [1]
CAS Registry Number 555-35-1 [1]
White to yellow mass or
Appearance [1]
powder

N Insoluble in water and alcohol;
Solubility ) [11[2]
Soluble in petroleum ether

] ] ~200 °C (dihydroxy
Melting Point ) [3]
monopalmitate)

Density 1.072 g/cm3 [3]

N C 72.68%, H 11.82%, Al
Percent Composition [1]
3.40%, O 12.10%

Synthesis of Aluminum Palmitate

Several methods have been developed for the synthesis of aluminum palmitate. The choice
of method often depends on the desired purity, particle size, and the intended application of the
final product. The three primary methods are the precipitation (or double decomposition)
method, the direct reaction method, and the alkoxide method.

Precipitation (Double Decomposition) Method

This is a widely used method for preparing insoluble metal soaps. It involves the reaction of a
soluble aluminum salt with a soluble salt of palmitic acid (a soap).

Experimental Protocol:
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e Preparation of Sodium Palmitate Solution: A solution of sodium palmitate is prepared by
neutralizing palmitic acid with a stoichiometric amount of sodium hydroxide in an aqueous or
agueous-alcoholic solution. The mixture is typically heated to ensure complete dissolution.

e Preparation of Aluminum Salt Solution: A solution of an aluminum salt, such as aluminum
chloride or aluminum sulfate, is prepared in water.

» Precipitation: The aluminum salt solution is slowly added to the warm sodium palmitate
solution with vigorous stirring. A white precipitate of aluminum palmitate will form
immediately.

« |solation and Washing: The precipitate is collected by filtration (e.g., using a Buichner funnel).
The collected solid is then washed thoroughly with distilled water to remove any soluble by-
products, such as sodium chloride or sodium sulfate.

e Drying: The washed aluminum palmitate is dried in an oven at a controlled temperature
(e.g., 60-80 °C) until a constant weight is achieved.

Direct Reaction Method

This method involves the direct reaction of aluminum hydroxide with palmitic acid.
Experimental Protocol:
e Reaction Mixture: A mixture of aluminum hydroxide and palmitic acid is heated in water.[2]

o Reaction: The mixture is heated, typically with stirring, to facilitate the reaction between the
acid and the hydroxide. The reaction progress can be monitored by the consumption of the
reactants.

« |solation: After the reaction is complete, the resulting aluminum palmitate, which is
insoluble in water, is separated by filtration.

e Drying: The product is dried to remove residual water.[2]

Alkoxide Method
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This method utilizes the reaction of an aluminum alkoxide with palmitic acid and is known to
produce high-purity aluminum soaps.

Experimental Protocol:

e Reaction Setup: An aluminum alkoxide, such as aluminum isopropoxide, is dissolved in an
anhydrous, non-aqueous solvent like toluene or benzene. The reaction should be carried out
under an inert atmosphere (e.g., nitrogen or argon) to prevent hydrolysis of the alkoxide.

» Addition of Palmitic Acid: A solution of palmitic acid in the same solvent is slowly added to
the aluminum alkoxide solution with stirring. The reaction is often exothermic.

e Reaction Completion and By-product Removal: The reaction mixture is typically refluxed for
a period to ensure complete reaction. The alcohol by-product (e.g., isopropanol) can be
removed by distillation.

« |solation: The aluminum palmitate can be isolated by removing the solvent under reduced
pressure. The product may be further purified by washing with a suitable solvent to remove
any unreacted starting materials.

General Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis of aluminum
palmitate, applicable to the different methods described.
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Caption: General workflow for the synthesis of aluminum palmitate.

Conclusion

This technical guide has provided an in-depth overview of the historical discovery and key
synthesis methods for aluminum palmitate. While the seminal 1962 work of Mehrotra and Rai
marks the first cited preparation, several robust and versatile synthetic routes are now available
to researchers. The choice of a specific method will be guided by the desired product
specifications and the context of its application, whether in pharmaceutical development, as a
lubricant, or in waterproofing materials. The provided protocols and data serve as a valuable
starting point for further research and development in these areas.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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